Cas no 69836-72-2 (1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester)

1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester structure
69836-72-2 structure
Product Name:1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester
CAS No:69836-72-2
MF:C16H14O6
MW:302.278765201569
CID:391250
PubChem ID:878340
Update Time:2025-04-19

1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzenedicarboxylic acid, 3-hydroxy-6-phenoxy-, dimethyl ester
    • dimethyl 3-hydroxy-6-phenoxybenzene-1,2-dicarboxylate
    • SR-01000225600-1
    • 69836-72-2
    • CBMicro_041264
    • DTXSID40358138
    • Oprea1_738682
    • MLS000109503
    • AKOS032393825
    • SMR000105446
    • HMS2306G14
    • CHEMBL1329361
    • SR-01000225600
    • dimethyl 3-hydroxy-6-phenoxyphthalate
    • BIM-0041235.P001
    • Inchi: 1S/C16H14O6/c1-20-15(18)13-11(17)8-9-12(14(13)16(19)21-2)22-10-6-4-3-5-7-10/h3-9,17H,1-2H3
    • InChI Key: YWNVDDCXNDAUEN-UHFFFAOYSA-N
    • SMILES: O(C1C=CC=CC=1)C1=CC=C(C(C(=O)OC)=C1C(=O)OC)O

Computed Properties

  • Exact Mass: 302.07902
  • Monoisotopic Mass: 302.07903816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 6
  • Complexity: 390
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 82.1Ų

Experimental Properties

  • PSA: 82.06
Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.